Cas no 1354024-23-9 (2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one)

• Product Name: 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one
• CAS No: 1354024-23-9
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2158743
• Update Time: 2025-05-19

2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one
• 2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)piperidin-1-yl)propan-1-one
• 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H31N3O/c1-15(2)21(13-17-9-5-4-6-10-17)14-18-11-7-8-12-22(18)19(23)16(3)20/h4-6,9-10,15-16,18H,7-8,11-14,20H2,1-3H3/t16?,18-/m0/s1
• InChI Key： YRJOIHDDZZOEJZ-DAFXYXGESA-N
• SMILES： O=C(C(C)N)N1CCCC[C@H]1CN(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one

Introduction to 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one (CAS No. 1354024-23-9)

2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one, identified by its CAS number 1354024-23-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for further exploration in medicinal chemistry. The presence of multiple chiral centers, particularly the (2S)-configuration, suggests that this molecule may exhibit pronounced enantioselective properties, a critical factor in the development of enantiomerically pure drugs that target specific biological pathways with high efficacy and minimal side effects.

The structure of 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]propan-1-one features a piperidine ring substituted with a complex amine side chain, which includes a benzyl group and a propan-2-yl moiety. This arrangement not only contributes to the molecule's steric bulk but also introduces potential hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. The compound's overall architecture is reminiscent of molecules that have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and other metabolic conditions.

In recent years, there has been a growing interest in the development of novel pharmacological agents that leverage advanced stereochemical principles to enhance therapeutic outcomes. The stereochemistry of (S)-configured compounds has been extensively studied due to their often superior pharmacokinetic and pharmacodynamic profiles compared to their racemic counterparts. For instance, studies have demonstrated that enantiomerically pure drugs can exhibit improved selectivity for biological targets, leading to higher therapeutic efficacy and reduced off-target effects. The specific stereochemical configuration of CAS No. 1354024-23-9 aligns with this trend, making it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yIAMINO)methyl)piperidin-N]-N-propionone involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and enantiopurity. The introduction of the (S)-configuration at the piperidine ring necessitates careful selection of chiral auxiliaries or catalysts during synthesis. Advances in asymmetric synthesis techniques have enabled the efficient preparation of such complex molecules, paving the way for their exploration in drug discovery programs. The benzyl and propanoyl groups in the molecule contribute to its solubility and stability, which are critical factors for formulation development and clinical translation.

Recent research has highlighted the potential of CAS No. 1354024239 as a lead compound for further optimization in therapeutic applications. Computational modeling studies have suggested that this molecule may interact with specific protein targets through non-covalent interactions, including hydrogen bonds and hydrophobic interactions. These insights have guided efforts to modify the structure of the compound while retaining its core pharmacophoric features. For example, computational screening has identified analogs of [benzyl(propan-yIAMINO)methyl)piperidinepropionone] that exhibit enhanced binding affinity to target proteins without compromising solubility or metabolic stability.

The pharmacological profile of [benzyl(propan-yIAMINO)methyl)piperidinepropionone] is still under investigation, but preliminary studies suggest that it may possess anti-inflammatory, analgesic, or neuroprotective properties. These activities are particularly relevant given the increasing evidence linking dysregulation of inflammatory pathways to various chronic diseases. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may be amenable to structure-based drug design approaches, allowing for rational modifications aimed at improving its therapeutic index.

The development of novel drug candidates like CAS No 1354024239 relies heavily on interdisciplinary collaboration between synthetic chemists, Medicinal chemistsbiologistsbiologists,and computer scientists who utilize advanced computational tools to predict molecular properties and guide synthetic strategies. High-throughput screening (HTS) techniques have also been employed to rapidly assess the biological activity of large libraries of compounds derived from this scaffold. These efforts have accelerated the discovery process and provided valuable insights into the structure-function relationships governing the activity of such molecules.

Future directions in the study of [benzyl(propan-yIAMINO)methyl)piperidinepropionone] include exploring its potential as an intermediate in multistep syntheses or as a building block for more complex drug candidates. The versatility of its core structure allows for modifications at multiple positions without disrupting its fundamental pharmacological properties. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize waste and improve sustainability during production processes.

In conclusion,[benzyl(propan-yIAMINO)methyl)piperidinepropionone (CAS No 135403024239) represents an intriguing compound with significant potential in pharmaceutical research and development Its complex stereochemistryfunctional group arrangementand preliminary biological activity make it an attractive candidate for further exploration By leveraging advances in synthetic chemistrycomputational modelingand HTS technologies researchers can accelerate efforts toward discovering novel therapeutics based on this scaffold While much remains unknown about its full therapeutic potentialthis molecule underscores the importanceof innovative approaches in addressing unmet medical needs